4-(2-methylphenyl)-1-[4-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione

• Molecular Formula: C23H20F3NO2
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 4-(2-methylphenyl)-1-[4-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydro-3H-quinoline-2,5-dione
• InChI: InChI=1S/C23H20F3NO2/c1-14-5-2-3-6-17(14)18-13-21(29)27(19-7-4-8-20(28)22(18)19)16-11-9-15(10-12-16)23(24,25)26/h2-3,5-6,9-12,18H,4,7-8,13H2,1H3
• InChI Key: WGVRRRLPPOKTEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CC(=O)N(C3=C2C(=O)CCC3)C4=CC=C(C=C4)C(F)(F)F

Description

4-(2-METHYLPHENYL)-1-[4-(TRIFLUOROMETHYL)PHENYL]-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE is a complex organic compound that features both aromatic and aliphatic components. This compound is notable for its unique structure, which includes a trifluoromethyl group and an octahydroquinoline core. These structural features make it an interesting subject for various chemical and pharmaceutical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-METHYLPHENYL)-1-[4-(TRIFLUOROMETHYL)PHENYL]-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLINE-2,5-DIONE typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. For instance, the reaction might start with the condensation of 2-methylphenylamine and 4-(trifluoromethyl)benzaldehyde, followed by cyclization and oxidation steps to form the final product.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of catalysts, high-pressure reactors, and continuous flow systems to ensure efficient and scalable production.

Chemical Reactions Analysis

Types of Reactions: 4-(2-METHYLPHENYL)-1-[4-(TRIFLUOROMETH